Cas no 1099784-68-5 (N-(3-carbamoylthiophen-2-yl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-2-carboxamide)

• Product Name: N-(3-carbamoylthiophen-2-yl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-2-carboxamide
• CAS No: 1099784-68-5
• MF: C₁₅H₁₆ClN₃O₄S₃
• MW: 433.953238487244
• CID: 6101060
• PubChem ID: 16826700
• Update Time: 2025-05-17

N-(3-carbamoylthiophen-2-yl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-carbamoylthiophen-2-yl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-2-carboxamide
• F2254-1150
• AKOS024631650
• 1099784-68-5
• N-(3-carbamoylthiophen-2-yl)-1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carboxamide
• N-(3-carbamoylthiophen-2-yl)-1-((5-chlorothiophen-2-yl)sulfonyl)piperidine-2-carboxamide

• Inchi： 1S/C15H16ClN3O4S3/c16-11-4-5-12(25-11)26(22,23)19-7-2-1-3-10(19)14(21)18-15-9(13(17)20)6-8-24-15/h4-6,8,10H,1-3,7H2,(H2,17,20)(H,18,21)
• InChI Key： XIGVENMIBLXLNU-UHFFFAOYSA-N
• SMILES： N1(S(C2SC(Cl)=CC=2)(=O)=O)CCCCC1C(NC1SC=CC=1C(=O)N)=O

Computed Properties

• Exact Mass: 432.9991472g/mol
• Monoisotopic Mass: 432.9991472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 174Ų

Additional information on N-(3-carbamoylthiophen-2-yl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-2-carboxamide

N-(3-Carbamoylthiophen-2-yl)-1-(5-Chlorothiophen-2-yl)sulfonylpiperidine-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1099784-68-5, known as N-(3-carbamoylthiophen-2-yl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a piperidine ring, a sulfonyl group, and substituted thiophene moieties. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug development and advanced materials.

Recent studies have highlighted the potential of this compound in modulating cellular signaling pathways, particularly those involving kinase enzymes. The sulfonyl group within the molecule is known to enhance bioavailability and stability, making it an attractive scaffold for therapeutic agents. Additionally, the thiophene rings contribute to the molecule's aromaticity and electronic properties, which are crucial for its interaction with biological targets.

One of the most notable advancements in the study of this compound involves its application in targeted drug delivery systems. Researchers have demonstrated that the piperidine ring can be functionalized to attach targeting ligands, enabling precise delivery of therapeutic agents to specific tissues or cells. This innovation has significant implications for cancer treatment, where selective targeting can minimize side effects and improve efficacy.

Moreover, the 5-chlorothiophen-2-yl substituent has been shown to enhance the molecule's photostability, making it a viable candidate for use in light-sensitive applications such as photovoltaic devices. This dual functionality—combining biological activity with material properties—underscores the versatility of this compound in both medical and industrial contexts.

Another area of active research revolves around the synthesis and optimization of this compound. Scientists have developed novel synthetic routes that improve yield and reduce production costs. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the sulfonyl-piperidine bond, a critical step in constructing the molecule's core structure.

In terms of pharmacokinetics, studies have shown that this compound exhibits favorable absorption profiles in preclinical models. The carbamoylthiophen group plays a pivotal role in modulating these properties, suggesting that further optimization could lead to improved drug candidates with enhanced pharmacokinetic profiles.

Looking ahead, collaborations between academic institutions and industry leaders are expected to drive further innovation in this area. The integration of computational chemistry tools with experimental techniques is anticipated to uncover new insights into the molecular mechanisms underlying this compound's activity.

In conclusion, N-(3-carbamoylthiophen-2-yl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-2-carboxamide represents a cutting-edge advancement in chemical research. Its unique structure and versatile properties position it as a key player in both therapeutic development and materials science. As research continues to unfold, this compound is poised to make significant contributions to these fields, offering new possibilities for addressing complex scientific challenges.